Cas no 1060804-82-1 (N-Methyl-N-(4-methylpyridin-2-yl)methylamine)

N-Methyl-N-(4-methylpyridin-2-yl)methylamine is a specialized organic compound featuring a pyridine core substituted with a methyl group at the 4-position and an N-methylaminomethyl group at the 2-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The compound’s pyridine moiety enhances its ability to participate in coordination chemistry, while the tertiary amine functionality offers versatility in further derivatization. Its well-defined molecular architecture ensures consistent performance in complex reactions, such as reductive aminations or cross-couplings. Suitable for controlled environments, it is typically handled under inert conditions to preserve stability. This compound is particularly useful in the development of bioactive molecules and catalysts.
N-Methyl-N-(4-methylpyridin-2-yl)methylamine structure
1060804-82-1 structure
Product Name:N-Methyl-N-(4-methylpyridin-2-yl)methylamine
CAS No:1060804-82-1
MF:C8H12N2
MW:136.194281578064
MDL:MFCD09800577
CID:1074323
PubChem ID:28875437
Update Time:2025-06-26

N-Methyl-N-(4-methylpyridin-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-1-(4-methylpyridin-2-yl)methanamine
    • N-Methyl-N-[(4-methylpyridin-2-yl)methyl]amine
    • TS-01762
    • AKOS006329263
    • DB-361368
    • 1060804-82-1
    • CS-0449623
    • methyl[(4-methylpyridin-2-yl)methyl]amine
    • EN300-1841849
    • AB52584
    • SCHEMBL10061638
    • N-Methyl-N-(4-methylpyridin-2-yl)methylamine
    • MDL: MFCD09800577
    • Inchi: 1S/C8H12N2/c1-7-3-4-10-8(5-7)6-9-2/h3-5,9H,6H2,1-2H3
    • InChI Key: MFGOBEMQKQQRKT-UHFFFAOYSA-N
    • SMILES: N(C)CC1C=C(C)C=CN=1

Computed Properties

  • Exact Mass: 136.100048391g/mol
  • Monoisotopic Mass: 136.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 93.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 206.8±25.0 °C at 760 mmHg

N-Methyl-N-(4-methylpyridin-2-yl)methylamine Security Information

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Additional information on N-Methyl-N-(4-methylpyridin-2-yl)methylamine

Comprehensive Overview of N-Methyl-N-(4-methylpyridin-2-yl)methylamine (CAS No. 1060804-82-1)

N-Methyl-N-(4-methylpyridin-2-yl)methylamine (CAS No. 1060804-82-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, often referred to by its systematic name or CAS number, is a derivative of pyridine, a heterocyclic aromatic compound known for its versatility in synthetic applications. The presence of both methylamine and 4-methylpyridine moieties in its structure makes it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for N-Methyl-N-(4-methylpyridin-2-yl)methylamine has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates, where it can be used to create compounds with enhanced bioavailability and target specificity. The compound's unique structure allows for modifications that can lead to the development of new therapeutic agents, addressing unmet medical needs in areas such as oncology and neurology.

Another area where N-Methyl-N-(4-methylpyridin-2-yl)methylamine shows promise is in the agrochemical industry. Its derivatives are being explored for their potential as pesticides and herbicides, offering environmentally friendly alternatives to traditional chemicals. The compound's ability to act as a ligand in metal-organic frameworks (MOFs) also opens up possibilities for its use in catalysis and sensor technologies, making it a topic of interest in material science.

The synthesis of N-Methyl-N-(4-methylpyridin-2-yl)methylamine typically involves multi-step organic reactions, including alkylation and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, reflecting the growing trend toward sustainable and efficient synthetic methods. These innovations align with the broader industry focus on green chemistry and process optimization.

From a commercial perspective, N-Methyl-N-(4-methylpyridin-2-yl)methylamine is available through specialized chemical suppliers, often in high-purity grades suitable for research and industrial applications. Its CAS number, 1060804-82-1, serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the compound gains traction, suppliers are increasingly offering custom synthesis services to meet the diverse needs of their clients.

In conclusion, N-Methyl-N-(4-methylpyridin-2-yl)methylamine (CAS No. 1060804-82-1) is a compound of growing importance across multiple scientific disciplines. Its applications in drug development, agrochemicals, and advanced materials highlight its versatility and potential for future innovations. As research continues to uncover new uses for this compound, it is likely to remain a focal point in the chemical and pharmaceutical industries.

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